Cas no 1177343-19-9 (3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride)

• Product Name: 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride
• CAS No: 1177343-19-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 1087944
• PubChem ID: 29893256
• Update Time: 2025-06-08

3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• 3-ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine(SALTDATA: 2HCl)
• SCHEMBL21554068
• EN300-784348
• 3-ethyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
• 1177343-19-9
• AKOS006324381
• 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride

• MDL： MFCD11505345
• Inchi： 1S/C8H13N3/c1-2-7-6-5-9-4-3-8(6)11-10-7/h9H,2-5H2,1H3,(H,10,11)
• InChI Key： ZLDCRTPWKGHTNK-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C(CC)=NN2)C1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride

Recent Advances in the Study of 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Dihydrochloride (CAS: 1177343-19-9)

The compound 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS: 1177343-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[4,3-c]pyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a selective ligand for specific neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride exhibits high affinity for serotonin (5-HT) receptors, particularly the 5-HT₆ subtype. This receptor subtype is implicated in cognitive functions, making the compound a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's binding mode and selectivity.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. A preprint article from BioRxiv (2024) highlighted its inhibitory effects on certain protein kinases involved in cancer cell proliferation. The study employed cell-based assays and xenograft models to demonstrate the compound's ability to suppress tumor growth in vitro and in vivo. These findings suggest that 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride could serve as a scaffold for the development of novel kinase inhibitors.

The synthesis and optimization of this compound have also been a focal point of recent investigations. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride, addressing previous challenges related to yield and purity. The authors reported a novel catalytic hydrogenation step that significantly improved the overall efficiency of the synthesis, paving the way for large-scale production.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and formulation optimizations to overcome these limitations.

In conclusion, 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS: 1177343-19-9) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse pharmacological profile and synthetic accessibility make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models of disease.